Cas no 1522098-66-3 (tert-butyl 2-(2-oxocyclopentyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 2-(2-oxocyclopentyl)piperidine-1-carboxylate
• CAS No: 1522098-66-3
• MF: C₁₅H₂₅NO₃
• MW: 267.363904714584
• MDL: MFCD21949770
• CID: 4603859
• PubChem ID: 79538470
• Update Time: 2025-06-15

tert-butyl 2-(2-oxocyclopentyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(2-oxocyclopentyl)piperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 2-(2-oxocyclopentyl)-, 1,1-dimethylethyl ester

• MDL： MFCD21949770
• Inchi： 1S/C15H25NO3/c1-15(2,3)19-14(18)16-10-5-4-8-12(16)11-7-6-9-13(11)17/h11-12H,4-10H2,1-3H3
• InChI Key： UKHYWXIIKOWLKX-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCCC1C1CCCC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 2-(2-oxocyclopentyl)piperidine-1-carboxylate

Research Brief on tert-Butyl 2-(2-oxocyclopentyl)piperidine-1-carboxylate (CAS: 1522098-66-3): Recent Advances and Applications

In recent years, the compound tert-butyl 2-(2-oxocyclopentyl)piperidine-1-carboxylate (CAS: 1522098-66-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings and developments related to this molecule, highlighting its synthesis, biological activity, and potential applications in drug discovery.

The synthesis of tert-butyl 2-(2-oxocyclopentyl)piperidine-1-carboxylate has been optimized through several innovative approaches. Recent studies have demonstrated the efficacy of multi-step synthetic routes involving key intermediates such as cyclopentanone derivatives and piperidine scaffolds. These methods not only improve yield and purity but also enable the introduction of diverse functional groups for further derivatization. The compound's structural versatility makes it a valuable building block in medicinal chemistry, particularly for the development of novel bioactive molecules.

From a biological perspective, tert-butyl 2-(2-oxocyclopentyl)piperidine-1-carboxylate has exhibited notable activity in preclinical studies. Research indicates its potential as a modulator of specific enzymatic pathways, including those involved in inflammation and neurodegenerative diseases. For instance, recent in vitro assays have shown that derivatives of this compound can inhibit key enzymes such as cyclooxygenase-2 (COX-2) and monoamine oxidase-B (MAO-B), suggesting its applicability in treating conditions like arthritis and Parkinson's disease. These findings are supported by molecular docking studies, which reveal strong binding affinities to target proteins.

In addition to its therapeutic potential, the compound has also been explored for its role in drug delivery systems. Its lipophilic nature and stability under physiological conditions make it an attractive candidate for prodrug formulations. Recent advancements in nanotechnology have further expanded its utility, with studies demonstrating its incorporation into polymeric nanoparticles for targeted delivery. This approach enhances bioavailability and reduces off-target effects, addressing critical challenges in modern pharmacology.

Despite these promising developments, challenges remain in the clinical translation of tert-butyl 2-(2-oxocyclopentyl)piperidine-1-carboxylate. Issues such as metabolic stability, toxicity profiles, and scalability of synthesis require further investigation. Ongoing research aims to address these gaps through structure-activity relationship (SAR) studies and advanced pharmacokinetic modeling. Collaborative efforts between academia and industry are expected to accelerate the compound's progression from bench to bedside.

In conclusion, tert-butyl 2-(2-oxocyclopentyl)piperidine-1-carboxylate (CAS: 1522098-66-3) represents a versatile and promising scaffold in chemical biology and drug discovery. Its synthetic accessibility, biological activity, and potential for innovation in drug delivery underscore its significance in contemporary research. Future studies will likely focus on optimizing its properties and expanding its therapeutic applications, paving the way for novel treatments in various disease areas.